5-(2-aminopyrimidin-4-yl)-2-phenyl-1H-pyrrole-3-carboxamide
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(2-aminopyrimidin-4-yl)-2-phenyl-1H-pyrrole-3-carboxamide involves several steps, including the preparation of intermediate compounds and their subsequent reactions under specific conditions. The detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis techniques that ensure high yield and purity. These methods often include the use of advanced equipment and optimized reaction conditions to achieve efficient production .
Chemical Reactions Analysis
Types of Reactions
5-(2-aminopyrimidin-4-yl)-2-phenyl-1H-pyrrole-3-carboxamide: undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The specific conditions, such as temperature, pressure, and solvent, are optimized to achieve the desired reaction outcomes .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. Detailed information on these products can be found in scientific literature and databases .
Scientific Research Applications
5-(2-aminopyrimidin-4-yl)-2-phenyl-1H-pyrrole-3-carboxamide: has a wide range of scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.
Industry: Utilized in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 5-(2-aminopyrimidin-4-yl)-2-phenyl-1H-pyrrole-3-carboxamide involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as inhibition of specific enzymes or modulation of signaling pathways .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 5-(2-aminopyrimidin-4-yl)-2-phenyl-1H-pyrrole-3-carboxamide include other pyrrole derivatives and aminopyrimidine compounds. These compounds share structural similarities and may exhibit similar chemical and biological properties .
Uniqueness
The uniqueness of This compound Its distinct structure allows for unique interactions with molecular targets, making it a valuable compound for research and development .
Properties
Molecular Formula |
C15H13N5O |
---|---|
Molecular Weight |
279.30 g/mol |
IUPAC Name |
5-(2-aminopyrimidin-4-yl)-2-phenyl-1H-pyrrole-3-carboxamide |
InChI |
InChI=1S/C15H13N5O/c16-14(21)10-8-12(11-6-7-18-15(17)20-11)19-13(10)9-4-2-1-3-5-9/h1-8,19H,(H2,16,21)(H2,17,18,20) |
InChI Key |
VOQXQYXTZZHYBF-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C=C(N2)C3=NC(=NC=C3)N)C(=O)N |
Origin of Product |
United States |
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